Cas no 193696-12-7 (1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

• Product Name: 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
• CAS No: 193696-12-7
• MDL: MFCD29762845
• CID: 4630663
• PubChem ID: 15314951
• Update Time: 2025-06-25

1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

• MDL： MFCD29762845

Additional information on 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

Introduction to 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde (CAS No. 193696-12-7)

The compound 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde, identified by its CAS number 193696-12-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a dioxo group and a morpholine moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of tetrahydropyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological properties, including antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern in 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde enhances its pharmacological profile, making it an attractive candidate for further investigation.

The aldehyde functionality at the 5-position of the tetrahydropyrimidine ring is particularly noteworthy. Aldehydes are well-known for their reactivity and ability to participate in various chemical transformations, including condensation reactions with amines and hydrazines. This reactivity makes the compound a versatile intermediate in synthetic chemistry and a potential precursor for the development of more complex molecules.

In the context of modern drug discovery, the integration of computational methods has revolutionized the process of identifying promising candidates. Molecular modeling techniques have been employed to predict the binding affinity of 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde to various biological targets. These studies have revealed potential interactions with enzymes and receptors involved in critical cellular pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The morpholine ring is known to enhance blood-brain barrier penetration, which is essential for effective central nervous system (CNS) drug delivery. Additionally, preliminary pharmacokinetic studies suggest that 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde exhibits favorable metabolic stability and moderate oral bioavailability.

The dioxo group in the molecule contributes to its unique electronic properties and influences its interactions with biological targets. This structural feature has been exploited in designing molecules with enhanced binding affinity and selectivity. For instance, studies have shown that modifications at this position can significantly alter the pharmacological activity of tetrahydropyrimidine derivatives.

Recent advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 1,3-dimethyl-6-(morpholin-4-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular architecture with high precision.

The compound's potential as an intermediate in drug synthesis has also been explored. Its ability to undergo various chemical transformations makes it a valuable building block for creating novel analogs with improved pharmacological properties. Researchers have leveraged this flexibility to design molecules with enhanced efficacy and reduced toxicity.

In conclusion,1,3-dimethyl-6-(morpholin-4-yll)-2,ll-dioxo-l,l,-lll,-lV-tetrahydropyrimidine-S-carbaldehyde (CAS No. 193696-l 2-l) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for developing new therapeutic agents. Continued research into this compound is expected to yield significant insights into its potential applications in human health.